Cas no 50541-70-3 (9H-Xanthene-2-carboxylic acid, 5-(1-hydroxyethyl)-7-methyl-9-oxo-)
50541-70-3 structure
Product Name:9H-Xanthene-2-carboxylic acid, 5-(1-hydroxyethyl)-7-methyl-9-oxo-
CAS No:50541-70-3
MF:C17H14O5
MW:298.290065288544
CID:364684
PubChem ID:21500431
Update Time:2025-04-19
9H-Xanthene-2-carboxylic acid, 5-(1-hydroxyethyl)-7-methyl-9-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Xanthene-2-carboxylic acid, 5-(1-hydroxyethyl)-7-methyl-9-oxo-
- 5-(1-hydroxyethyl)-7-methyl-9-oxoxanthene-2-carboxylic acid
- DTXSID70615049
- SCHEMBL11769420
- 50541-70-3
- 5-(1-HYDROXYETHYL)-7-METHYL-9-OXO-9H-XANTHENE-2-CARBOXYLIC ACID
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- Inchi: 1S/C17H14O5/c1-8-5-11(9(2)18)16-13(6-8)15(19)12-7-10(17(20)21)3-4-14(12)22-16/h3-7,9,18H,1-2H3,(H,20,21)
- InChI Key: OYNSQPGGCIXUJS-UHFFFAOYSA-N
- SMILES: O1C2C=CC(C(=O)O)=CC=2C(C2=CC(C)=CC(C(C)O)=C12)=O
Computed Properties
- Exact Mass: 298.08412
- Monoisotopic Mass: 298.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 83.8Ų
Experimental Properties
- PSA: 83.83
9H-Xanthene-2-carboxylic acid, 5-(1-hydroxyethyl)-7-methyl-9-oxo- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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